Cas no 88246-55-3 (Pentanoic acid, 2-ethyl-3,3-dimethyl-, methyl ester)

• Product Name: Pentanoic acid, 2-ethyl-3,3-dimethyl-, methyl ester
• CAS No: 88246-55-3
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 639927
• PubChem ID: 13113712
• Update Time: 2025-04-19

Pentanoic acid, 2-ethyl-3,3-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-ethyl-3,3-dimethyl-, methyl ester
• methyl 2-ethyl-3,3-dimethylpentanoate
• 88246-55-3
• DTXSID80518835

• Inchi： 1S/C10H20O2/c1-6-8(9(11)12-5)10(3,4)7-2/h8H,6-7H2,1-5H3
• InChI Key： FRQTXBSAJIUYJF-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC)C(C)(C)CC)=O

Computed Properties

• Exact Mass: 172.146329876g/mol
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų